2-(2,4-Difluorophenyl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 2-(2,4-difluorophenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C13H7F3O2/c14-7-2-4-10(13(17)18)11(5-7)9-3-1-8(15)6-12(9)16/h1-6H,(H,17,18)
• InChI Key: YAHQXUVYDZQFCP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)C2=C(C=CC(=C2)F)C(=O)O
• Molecular Formula: C13H7F3O2
• DSSTOX Substance ID: DTXSID10681223
• Molecular Weight: 252.19 g/mol
• CAS RN: 1182443-20-4

Description

2-(2,4-Difluorophenyl)-4-fluorobenzoic acid, 95%, is a fluorinated aromatic carboxylic acid with a wide range of applications in scientific research. It is a colorless solid with a melting point of approximately 150°C and is soluble in organic solvents. 2-(2,4-Difluorophenyl)-4-fluorobenzoic acid has been used in a variety of laboratory experiments, including organic synthesis, solid-phase synthesis, and protein crystallography.

Scientific Research Applications

2-(2,4-Difluorophenyl)-4-fluorobenzoic acid has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis, as a catalyst in solid-phase synthesis, and as a crystallization agent in protein crystallography. It has also been used in the synthesis of heterocyclic compounds and as a ligand in coordination chemistry.

Mechanism of Action

2-(2,4-Difluorophenyl)-4-fluorobenzoic acid is an acid, and its mechanism of action is based on its ability to donate protons. In the presence of a base, the acid will donate a proton to the base, resulting in the formation of a salt. This process is known as protonation.
Biochemical and Physiological Effects
2-(2,4-Difluorophenyl)-4-fluorobenzoic acid has been studied for its biochemical and physiological effects. It has been shown to inhibit the enzyme xanthine oxidase, which is involved in the metabolism of purines and pyrimidines. In addition, it has been shown to inhibit the enzyme cyclooxygenase, which is involved in the biosynthesis of prostaglandins.

Advantages and Limitations for Lab Experiments

2-(2,4-Difluorophenyl)-4-fluorobenzoic acid has several advantages for use in laboratory experiments. It is relatively inexpensive and can be easily synthesized from commercially available starting materials. It is also soluble in organic solvents, making it easy to use in a variety of laboratory applications. One limitation to its use is its low solubility in water, which can limit its use in aqueous solutions.

Future Directions

The future of 2-(2,4-Difluorophenyl)-4-fluorobenzoic acid is promising, as it has a wide range of potential applications in scientific research. Possible future directions include further exploration of its biochemical and physiological effects, as well as its potential use in drug discovery and development. Additionally, its use as a reagent in organic synthesis and as a catalyst in solid-phase synthesis could be further explored. Finally, its potential use in the synthesis of heterocyclic compounds and as a ligand in coordination chemistry could be further investigated.

Synthesis Methods

2-(2,4-Difluorophenyl)-4-fluorobenzoic acid can be synthesized using a variety of methods. The most common method involves the reaction of 2,4-difluorophenol with sodium fluoride in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction proceeds in a two-step process, with the first step involving the formation of 2,4-difluorophenol fluoride, and the second step involving the formation of 2-(2,4-Difluorophenyl)-4-fluorobenzoic acid.